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Compound of Interest

Compound Name: Methyl Octanoate-d15

Cat. No.: B567904 Get Quote

For researchers, scientists, and professionals in drug development, the use of isotopically

labeled compounds is indispensable for a variety of analytical applications. This guide provides

an in-depth overview of commercially available Methyl Octanoate-d15, a deuterated analog of

methyl octanoate, focusing on its technical specifications, potential suppliers, and its

application as an internal standard in quantitative analysis.

Commercial Supplier Specifications
The selection of a suitable commercial supplier for Methyl Octanoate-d15 is critical and should

be based on key technical specifications that can impact experimental outcomes. Below is a

summary of quantitative data from prominent suppliers.
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Product
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LGC

Standards

TRC-

M324491

1219798-

91-0

C₉D₁₅H₃O₂
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98 atom %
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Application in Quantitative Analysis: Use as an
Internal Standard
Deuterated compounds like Methyl Octanoate-d15 are frequently employed as internal

standards in quantitative mass spectrometry-based analyses. Their chemical and physical

properties are nearly identical to their non-deuterated counterparts, but their increased mass

allows for clear differentiation in a mass spectrometer. This is crucial for correcting for sample

loss during preparation and for variations in instrument performance, ensuring high-quality,

reproducible data.

One of the primary applications is in the quantitative analysis of fatty acids in biological

matrices using gas chromatography-mass spectrometry (GC-MS). While a specific protocol for

Methyl Octanoate-d15 is not readily available, a general and robust methodology for fatty acid

analysis using a deuterated internal standard can be adapted.

Experimental Protocol: Quantitative Analysis of Fatty
Acids by GC-MS using a Deuterated Internal Standard
This protocol, adapted from a general method for fatty acid analysis, outlines the key steps for

using a deuterated fatty acid methyl ester like Methyl Octanoate-d15 as an internal standard.

1. Sample Preparation and Lipid Extraction:

To a known quantity of your biological sample (e.g., plasma, tissue homogenate, or cell

culture), add a precise amount of Methyl Octanoate-d15 solution of a known concentration.

Perform a lipid extraction using a suitable solvent system, such as a 2:1 (v/v) mixture of

chloroform and methanol.

Vortex the mixture vigorously to ensure thorough mixing.

Induce phase separation by adding a salt solution (e.g., 0.9% NaCl).

Centrifuge the sample to pellet any solid debris and clearly separate the aqueous and

organic layers.
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Carefully collect the lower organic phase, which contains the lipids and the internal standard,

into a clean tube.

Evaporate the solvent under a stream of nitrogen gas.

2. Derivatization to Fatty Acid Methyl Esters (FAMEs):

To the dried lipid extract, add a derivatization agent to convert the fatty acids into their more

volatile methyl esters. A common and effective reagent is boron trifluoride in methanol (BF₃-

methanol).

Heat the sample in a sealed vial at a controlled temperature (e.g., 100°C) for a specified time

(e.g., 30 minutes) to allow the reaction to proceed to completion.

After cooling, add water and a non-polar solvent like hexane to extract the newly formed

FAMEs.

Vortex and then centrifuge to separate the phases.

Collect the upper hexane layer containing the FAMEs for GC-MS analysis.

3. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: A polar capillary column suitable for FAME analysis (e.g., a cyano-column).

Injector Temperature: Typically 250°C.

Oven Temperature Program: An initial temperature of around 100°C, held for a few

minutes, followed by a ramp up to a final temperature of approximately 240°C. The exact

program will need to be optimized for the specific column and analytes.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI).
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Acquisition Mode: Selected Ion Monitoring (SIM) is often used for quantitative analysis to

enhance sensitivity and selectivity. Monitor characteristic ions for your target analytes and

for Methyl Octanoate-d15. For deuterated FAMEs, specific m/z values can be selected

that do not have interference from the non-deuterated counterparts[3].

Full Scan Mode: Can be used for qualitative analysis and to identify unknown fatty acids.

4. Data Analysis:

Construct a calibration curve by analyzing a series of standards containing known

concentrations of the fatty acids of interest and a constant concentration of the Methyl
Octanoate-d15 internal standard.

Plot the ratio of the peak area of the analyte to the peak area of the internal standard against

the concentration of the analyte.

Use the resulting linear regression to determine the concentration of the fatty acids in your

unknown samples.

Workflow for Supplier Selection
The process of selecting a commercial supplier for a critical reagent like Methyl Octanoate-
d15 involves several logical steps to ensure the chosen product meets the specific

requirements of your research.
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Workflow for Selecting a Commercial Supplier of Methyl Octanoate-d15

Define Research Needs
(Purity, Quantity, Isotopic Enrichment)

Identify Potential Suppliers
(e.g., C/D/N Isotopes, LGC Standards)

Request Technical Data Sheets
& Certificates of Analysis

Compare Quantitative Data
(Isotopic Enrichment, Chemical Purity)

Does Not Meet Specs

Select Supplier & Procure Material

Meets Specs

Evaluate Supplier Reputation
& Customer Support

Consider Cost & Availability

Click to download full resolution via product page

Caption: A logical workflow for the selection of a commercial supplier for Methyl Octanoate-
d15.

This technical guide provides a foundational understanding of commercially available Methyl
Octanoate-d15 for researchers. By carefully considering the technical specifications from

various suppliers and adapting established analytical protocols, scientists can effectively utilize

this deuterated compound in their research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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